Zinc sulfide (ZnS), copper chloride-doped is a compound that has gained significant attention in the field of scientific research in recent years. This compound has shown unique physical and chemical properties, making it an attractive material for a wide range of applications in various fields of research and industry. In this paper, we will explore the definition, background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity, safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions of Zinc sulfide (ZnS), copper chloride-doped.